An axisymmetric heptacyclic lactam unit for efficient polymer solar cells†
Journal of Materials Chemistry C Pub Date: 2018-06-18 DOI: 10.1039/C8TC01858H
Abstract
An axisymmetric heptacyclic lactam unit TD3 has been developed by replacing the thieno[3,2-b]thiophene core of a known acceptor unit TD1 with dithieno[3,2-b:2′,3′-d]thiophene. PThTD3 was obtained by copolymerizing TD3 with thiophene in good yield. PThTD3 showed red-shifted absorption, lower LUMO energy level, and better hole mobility relative to the analogue PThTD1. Inverted polymer solar cells based on PThTD3:PC71BM exhibited a decent PCE of 7.25%, which is much higher than that of PThTD1. These results have demonstrated that axisymmetric lactam TD3 is a good building block for PSC applications.
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